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Compound of Interest

Compound Name: 1-Acetylindolin-3-one

Cat. No.: B091299 Get Quote

An In-depth Technical Guide to 1-Acetylindolin-
3-one
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Acetylindolin-3-one, a key

heterocyclic compound with significant applications in medicinal chemistry and organic

synthesis. This document outlines its fundamental chemical properties, a detailed synthesis

protocol, and discusses its biological significance, including its role as a versatile precursor for

pharmacologically active molecules.

Core Compound Specifications
1-Acetylindolin-3-one, also known by synonyms such as 1-Acetyl-3-indolinone and N-

Acetylindoxyl, is a stable, solid compound at room temperature.[1][2][3] Its core structure,

featuring an acetylated indolinone ring system, makes it a valuable intermediate in the

synthesis of more complex indole derivatives.[1]

Physicochemical and Identification Data
The following table summarizes the key quantitative and identifying information for 1-
Acetylindolin-3-one.
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Property Value Reference(s)

Molecular Formula C₁₀H₉NO₂ [1][2]

Molecular Weight 175.18 g/mol [2][4]

CAS Number 16800-68-3 [1][2]

Appearance
Off-white to yellow or brown

solid
[1][3]

Melting Point 133-134 °C [3]

Boiling Point 411.2 ± 34.0 °C (Predicted) [3]

Density 1.275 ± 0.06 g/cm³ (Predicted) [3]

Storage Temperature 0-8 °C [1][3]

Synthesis Protocol
A preparative method for the synthesis of N-acetyl-3-indolinones has been developed, which

involves the cyclization and subsequent hydrolysis of N-(2-carboxyphenyl) glycine derivatives.

[5] This procedure provides a reliable route to obtain the target compound for research and

development purposes.

Experimental Protocol: Synthesis of N-Acetyl-3-
indolinone
Materials:

N-(2-carboxyphenyl) glycine

Acetic Anhydride

Sodium Acetate (anhydrous)

Hydrolysis agent (e.g., aqueous acid or base)

Appropriate solvents for reaction and purification
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Procedure:

Deacetylation and Cyclization: A mixture of N-(2-carboxyphenyl) glycine, acetic anhydride,

and anhydrous sodium acetate is heated under reflux. This step facilitates the formation of

N,O-diacetylindoxyl through a cyclization reaction.[5][6]

Hydrolysis: The resulting N,O-diacetylindoxyl intermediate is then subjected to hydrolysis.

This step selectively removes the O-acetyl group to yield the final product, 1-Acetylindolin-
3-one.[5]

Purification: The crude product is purified using standard laboratory techniques, such as

recrystallization from a suitable solvent (e.g., ethanol/water), to afford pale yellow crystals of

1-Acetylindolin-3-one.[3][5]

Biological Activity and Therapeutic Potential
1-Acetylindolin-3-one serves as a crucial building block in the development of a wide array of

pharmaceuticals, particularly in the fields of oncology and anti-inflammatory research.[1] Its

unique structure allows for further chemical modifications to generate diverse libraries of

compounds for drug discovery.

The indole nucleus, central to this compound, is a privileged scaffold in medicinal chemistry,

with derivatives exhibiting a broad spectrum of biological activities, including anti-cancer, anti-

HIV, and antimicrobial properties.[7][8]

Role as a Pharmaceutical Intermediate
This compound is a key intermediate for synthesizing more complex molecules with potential

therapeutic applications.[1] Research has shown that derivatives of 1-acetylindoline can act as

α1-adrenoceptor (AR) antagonists, which are targets for conditions like benign prostatic

hyperplasia.[9][10] Its utility as a precursor is central to the exploration of new therapeutic

agents.[1]

General Signaling Pathways for Indole Compounds
While specific signaling pathway data for 1-Acetylindolin-3-one is not extensively

documented, the broader class of indole-containing compounds is known to modulate key
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cellular signaling pathways implicated in cancer and other diseases. Notably, indole derivatives

like indole-3-carbinol (I3C) and its metabolites have been shown to target the

PI3K/Akt/mTOR/NF-κB signaling cascade. This pathway is critical for regulating cell survival,

proliferation, and inflammation.

The diagram below illustrates the general mechanism by which indole compounds can

influence this pathway, leading to downstream effects such as the induction of apoptosis and

inhibition of cell proliferation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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